Cas no 33099-14-8 (2-amino-2-methyl-3-(methylsulfanyl)propanoic acid)

• Product Name: 2-amino-2-methyl-3-(methylsulfanyl)propanoic acid
• CAS No: 33099-14-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 294037
• PubChem ID: 21295075
• Update Time: 2025-04-19

2-amino-2-methyl-3-(methylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cysteine, S,2-dimethyl-
• (2R)-2-amino-2-methyl-3-methylsulfanylpropanoic acid
• 2-Methyl-3-(methylthio)-DL-alanine
• Alanine,2-methyl-3-(methylthio)-, DL- (8CI)
• DL-Cysteine, S,2-dimethyl-
• S,2-Dimethyl-DL-cysteine
• 2-amino-2-methyl-3-(methylsulfanyl)propanoic acid
• 33099-14-8
• SCHEMBL7281359
• EN300-1258317
• AKOS011221514

• Inchi： 1S/C5H11NO2S/c1-5(6,3-9-2)4(7)8/h3,6H2,1-2H3,(H,7,8)
• InChI Key： LWKUSWORIVQIAU-UHFFFAOYSA-N
• SMILES： S(C)CC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 63.32
• LogP: 0.85170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives